Cas no 91458-04-7 (Cyclohexane,1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methyl-)

• Product Name: Cyclohexane,1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methyl-
• CAS No: 91458-04-7
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 809977
• PubChem ID: 3021828
• Update Time: 2025-04-19

Cyclohexane,1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methyl-
• 1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methylcyclohexane
• DTXSID90919713
• 91458-04-7
• 1-Isocyanato-4-((4-isocyanatocyclohexyl)methyl)-2-methylcyclohexane
• NS00064455
• SCHEMBL10507925
• EINECS 293-836-2

• Inchi： 1S/C16H24N2O2/c1-12-8-14(4-7-16(12)18-11-20)9-13-2-5-15(6-3-13)17-10-19/h12-16H,2-9H2,1H3
• InChI Key： GJODKDBGLQHWKX-UHFFFAOYSA-N
• SMILES： O=C=NC1CCC(CC1C)CC1CCC(CC1)N=C=O

Computed Properties

• Exact Mass: 276.184
• Monoisotopic Mass: 276.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 371.7°Cat760mmHg
• Flash Point: 153.3°C
• Refractive Index: 1.581